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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Allylimidazole is a versatile heterocyclic compound of significant interest in
organic synthesis and medicinal chemistry. Its unique bifunctional nature, featuring a
nucleophilic imidazole ring and a reactive allyl group, makes it a valuable building block for a
diverse range of complex molecules.[1] This guide provides a comprehensive overview of its
chemical properties, detailed experimental protocols for its use, and its applications in
pharmaceuticals, agrochemicals, and material science.[1][2]

Core Molecular and Physical Properties

1-Allylimidazole is a pale yellow to orange, transparent liquid at room temperature.[2][3] Its
key quantitative properties are summarized below.
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Property Value Source
Molecular Formula CeHsNz2 [21[31[41[5][6]
Molecular Weight 108.14 g/mol [21[3]1[41[5]
Density 1.003 g/cm3 at 25°C [3]

Boiling Point 40-42 °C at 0.1 mm Hg [3]

Flash Point 214 °F (101.1 °C) [3]
Refractive Index n20/D 1.505 [3]

CAS Number 31410-01-2 [41[6]

Experimental Protocols

The utility of 1-allylimidazole is demonstrated through its application in various synthetic
procedures. Below are detailed methodologies for its synthesis and its use in the creation of
advanced materials.

1. General Synthesis of 1-Allylimidazole

While 1-allylimidazole is commercially available, it can be synthesized through the N-
alkylation of imidazole.[7] A common laboratory procedure involves the reaction of imidazole
with an allyl halide (e.g., allyl chloride or allyl bromide) in the presence of a base and a suitable
solvent.

o Materials: Imidazole, Sodium Hydroxide (NaOH), Allyl Chloride, Dimethyl Sulfoxide (DMSO).
e Procedure:

o Dissolve imidazole and a stoichiometric equivalent of NaOH in DMSO.

o Slowly add allyl chloride to the mixture while stirring.

o The reaction is typically carried out at room temperature and monitored by Thin Layer
Chromatography (TLC).
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o Upon completion, the reaction mixture is worked up by extraction and purified using
column chromatography or distillation to yield 1-allylimidazole.[7]

» Note: The choice of aprotic solvents like DMSO is often preferred to avoid side reactions.[7]
An alternative suggestion involves using sodium bicarbonate in methanol at room
temperature.[7]

2. Synthesis of a 1D Hybrid Material: (Almd)2teo[Sbls]

This protocol details the use of 1-allylimidazole as a cationic component in the synthesis of a
one-dimensional hybrid organic-inorganic perovskite material.[8]

o Materials: Antimony(lll) chloride (SbCls), Hydroiodic acid (HI, 57%), 1-allylimidazole (97%),
Ethanol (EtOH).[8]

e Procedure:

o Prepare a solution of SbCls in hydroiodic acid by slowly dissolving 0.65 g (1 mmol) of
SbCls in 5 mL of concentrated HI with vigorous stirring to yield a clear, dark red solution.[8]

o In a separate flask, dissolve 0.32 g (2 mmol) of 1-allylimidazole in 5 mL of EtOH and
combine this with 2 mL of concentrated HI.[8]

o Add the resulting imidazolium mixture to the SbCls solution. This will produce a clear, dark
orange solution.[8]

o Heat the final reaction mixture to 50 °C and stir for 2 hours.[8]

o Filter the hot solution. Orange-red lamellar crystals of (Almd)z1o[Sbls] will form after 3
days of slow evaporation of the solvent.[8]

3. Characterization Techniques

The synthesized compounds can be characterized using a variety of standard analytical
methods:

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.[9][10]
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* Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 13C): To confirm the molecular
structure.[10]

e Gas Chromatography (GC): To assess purity.[2][5]

¢ Single-Crystal X-ray Diffraction: To determine the crystal structure of materials like
(Almd)2teo[Sbls].[8]

Applications and Logical Workflow

1-Allylimidazole's structure allows it to serve as a crucial intermediate in the synthesis of a
wide array of functional molecules.[2] The imidazole ring can act as a base or a ligand, while
the allyl group is amenable to various coupling and addition reactions.[1] This versatility leads
to its application in several key research and development areas.

» Pharmaceutical Development: It is a key intermediate for synthesizing antifungal and
antibacterial agents.[2] Various imidazole derivatives have been investigated for their
anticancer activity, showing inhibitory potential against kinases like B-Raf and VEGFR-2.[11]

o Agrochemicals: It is used in the development of herbicides and fungicides.[1]

o Catalysis: It serves as a ligand in coordination chemistry, forming stable complexes with
metal ions that are used as catalysts in organic transformations.[2]

o Material Science: The compound is employed in creating advanced materials, including
specialized polymers and functional coatings.[1][2] It is also used to synthesize hybrid
perovskite materials with interesting optoelectronic properties.[8]

The logical workflow from starting materials to final applications is visualized below.
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Caption: Synthetic workflow of 1-allylimidazole and its key applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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